Cas no 1307911-10-9 (2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1))

• Product Name: 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1)
• CAS No: 1307911-10-9
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 6021288
• PubChem ID: 155894749
• Update Time: 2025-05-23

2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1)
• starbld0040653
• 1-Methyl-2-azabicyclo[3.1.0]hexane hydrochloride
• EN300-7597653
• 1307911-10-9

• Inchi： 1S/C6H11N.ClH/c1-6-4-5(6)2-3-7-6;/h5,7H,2-4H2,1H3;1H
• InChI Key： OPHHRRQYHGUVTN-UHFFFAOYSA-N
• SMILES： CC12NCCC1C2.Cl

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1)

Compound CAS No. 1307911-10-9: 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1)

The compound with CAS No. 1307911-10-9, commonly referred to as 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1), is a bicyclic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azabicyclic compounds, which are known for their unique structural properties and versatile reactivity. The azabicyclo[3.1.0]hexane framework is particularly interesting due to its rigid structure and ability to participate in a wide range of chemical transformations.

Recent studies have highlighted the importance of azabicyclic compounds in drug discovery and development. The hydrochloride salt form of this compound is often preferred in pharmaceutical applications due to its enhanced solubility and stability under physiological conditions. Researchers have explored its potential as a building block for constructing complex molecular architectures, leveraging its ability to undergo various cycloaddition reactions and ring-opening processes.

The synthesis of 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1) typically involves multi-step processes that include the formation of the bicyclic core followed by functionalization at the methyl group position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a precursor for bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them candidates for future drug development pipelines.

Moreover, the azabicyclo[3.1.0]hexane framework has been utilized in the design of ligands for transition metal-catalyzed reactions, demonstrating its versatility in organometallic chemistry. The ability of this compound to act as a chiral auxiliary or a directing group has further expanded its utility in asymmetric synthesis.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of 2-Azabicyclo[3.1.0]hexane, 1-methyl-, hydrochloride (1:1) and its derivatives. Studies suggest that under controlled conditions, these compounds can be metabolized by microorganisms without posing significant risks to ecosystems.

In conclusion, CAS No. 1307911-10-9 represents a valuable compound with diverse applications across multiple disciplines within chemistry and pharmacology. Its unique structural features and reactivity make it an essential component in modern chemical research and development.